Cas no 1876581-55-3 (2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one
• CAS No: 1876581-55-3
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 5879023
• PubChem ID: 130508878
• Update Time: 2025-05-20

2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1876581-55-3
• 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one
• EN300-1930429

• Inchi： 1S/C6H6F2N2O/c1-10-2-4(9-3-10)5(11)6(7)8/h2-3,6H,1H3
• InChI Key： PCKRUEJGSTZVQZ-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(C)C=N1)=O)F

Computed Properties

• Exact Mass: 160.04481914g/mol
• Monoisotopic Mass: 160.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one (CAS No. 1876581-55-3)

The compound 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one (CAS No. 1876581-55-3) is a fluorinated ketone derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoroethyl group attached to a 1-methyl-1H-imidazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in drug discovery.

One of the key reasons for the growing interest in 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one is its relevance to medicinal chemistry and biocatalysis. The presence of fluorine atoms enhances the compound's metabolic stability and binding affinity, making it a promising candidate for the development of novel therapeutics. Recent studies have explored its utility in kinase inhibition and cancer research, aligning with current trends in precision medicine and targeted therapies.

From a synthetic perspective, CAS No. 1876581-55-3 is often utilized in cross-coupling reactions and organofluorine chemistry. Its compatibility with modern catalytic systems, such as palladium-catalyzed transformations, has been demonstrated in several peer-reviewed publications. This versatility positions the compound as a critical building block for high-value chemical intermediates in both academic and industrial settings.

Environmental and green chemistry considerations are also driving innovation around this compound. Researchers are investigating sustainable methods for its synthesis, including microwave-assisted reactions and flow chemistry techniques. These approaches minimize waste and energy consumption, addressing the increasing demand for eco-friendly synthetic routes in the chemical industry.

In the context of drug formulation, 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one has shown promise in improving the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). Its ability to act as a prodrug or co-crystal former is under active investigation, particularly for central nervous system (CNS) therapeutics. This aligns with the pharmaceutical industry's focus on overcoming formulation challenges for next-generation medicines.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its application in high-throughput screening and structure-activity relationship (SAR) studies. The availability of high-quality analytical data has contributed to its adoption in various research programs.

The commercial availability of CAS No. 1876581-55-3 through specialty chemical suppliers has facilitated its widespread use in research laboratories. Many suppliers provide detailed technical data sheets and certificates of analysis, ensuring researchers can access the compound with confidence. This accessibility has accelerated its incorporation into diverse drug discovery pipelines and material science applications.

Looking ahead, the scientific community anticipates expanded applications for 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its unique electronic properties and synthetic flexibility make it particularly suited for these cutting-edge therapeutic modalities, which are currently among the most searched topics in pharmaceutical research.

In conclusion, 2,2-difluoro-1-(1-methyl-1H-imidazol-4-yl)ethan-1-one (CAS No. 1876581-55-3) represents a versatile and valuable compound with broad applications across multiple scientific disciplines. Its combination of fluorine chemistry, heterocyclic properties, and synthetic utility ensures its continued relevance in both fundamental research and applied sciences. As investigation into its properties and applications expands, this compound is poised to play an increasingly important role in addressing contemporary challenges in healthcare and sustainable chemistry.